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Compound of Interest

Compound Name: Cyclooct-4-en-1-ol

Cat. No.: B8066358

Get Quote

Cyclooct-4-en-1-ol (CAS: 4277-34-3) is a critical cyclic organic intermediate widely utilized in

advanced organic synthesis and drug development. It frequently serves as a foundational

precursor for synthesizing trans-cyclooctene (TCO) derivatives, which are essential for rapid

bioorthogonal click chemistry (tetrazine ligation) in live-cell imaging and targeted drug delivery.

While highly valuable, the compound's physicochemical properties—specifically its

combustibility and severe ocular toxicity—necessitate rigorous, self-validating safety protocols.

This guide provides authoritative, step-by-step operational and disposal methodologies to

ensure laboratory safety and compliance.

Physicochemical Hazard Profile & Causality
To select the correct Personal Protective Equipment (PPE), researchers must first understand

the mechanistic causality behind the chemical's hazards.

Ocular Toxicity (H318 - Causes serious eye damage): The molecular structure of Cyclooct-
4-en-1-ol combines a polar hydroxyl (-OH) group with a highly lipophilic cyclooctene ring[1].

This amphiphilic nature allows the molecule to rapidly penetrate the lipid-rich corneal

epithelium of the eye, while the hydroxyl group induces severe, potentially irreversible

protein denaturation and tissue damage upon contact[1].
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Combustibility (H227 - Combustible liquid): With a flash point of 76 °C, this compound

generates sufficient vapor to ignite if exposed to high heat or open flames[2]. Vapor

accumulation in poorly ventilated environments poses a latent fire risk.

Quantitative Hazard Summary
Property Value Source / Standard

CAS Number 4277-34-3 1[1]

Boiling Point 115 °C at 34 mmHg 2[2]

Flash Point 76 °C 2[2]

GHS Classification
H227 (Combustible), H318

(Eye Dam. 1)
1[1],2[2]

Storage Temperature 0–10 °C (Refrigerated) 2[2]

Mandatory Personal Protective Equipment (PPE)
Based on the hazard profile, the following PPE matrix is mandatory for all laboratory personnel

handling Cyclooct-4-en-1-ol:

Eye/Face Protection (Critical):

Requirement: ANSI Z87.1-compliant chemical splash goggles. Standard safety glasses

are insufficient due to the lack of peripheral seal.

Context: Because of the H318 classification[1], a full face shield must be worn over

goggles when transferring volumes greater than 250 mL to mitigate catastrophic splash

risks.

Skin & Hand Protection:

Requirement: Nitrile gloves (minimum 4 mil thickness) or Butyl rubber gloves.

Context: Cyclic alcohols can permeate thin latex rapidly. Nitrile provides a reliable barrier

against short-term incidental contact. If prolonged submersion or extensive handling is
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expected, upgrade to Butyl rubber, which offers superior resistance to oxygenated

solvents.

Body Protection:

Requirement: Flame-resistant (FR) lab coat (e.g., Nomex) and full-length trousers.

Context: Protects against the H227 combustible liquid hazard[2].

Respiratory Protection:

Requirement: All operations must be conducted inside a certified chemical fume hood

(face velocity of 80–100 fpm). If ventilation is compromised or aerosolization is

unavoidable outside a hood, a NIOSH-approved half-mask respirator equipped with

Organic Vapor (OV) cartridges is required.

Operational Workflows
Protocol A: Safe Transfer and Handling
Cyclooct-4-en-1-ol is heat-sensitive and typically stored refrigerated (0–10 °C)[2]. Proper

handling prevents both chemical degradation and safety incidents.

Step 1: Thermal Equilibration. Remove the sealed container from the refrigerator and allow it

to equilibrate to room temperature in a desiccator. Causality: Opening a cold container

causes atmospheric moisture to condense inside the bottle, which can degrade the reagent

and ruin moisture-sensitive downstream click-chemistry reactions.

Step 2: Environment Preparation. Ensure the fume hood is clear of all ignition sources (e.g.,

hot plates, Bunsen burners)[2].

Step 3: Liquid Transfer. Use a chemically resistant glass syringe or a volumetric pipette. Do

not pour directly from the stock bottle, as this increases the risk of splashing and aerosol

generation.

Step 4: Inert Sealing. Before returning to storage, flush the headspace of the primary

container with an inert gas (Argon or Nitrogen). This prevents oxidative degradation of the

delicate alkene double bond.
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Protocol B: Emergency Spill Response
Step 1: Isolation. Immediately evacuate the immediate vicinity and eliminate all potential

ignition sources[2].

Step 2: Containment. Don full PPE. Cover the spill with an inert, non-combustible absorbent

material such as dry sand, earth, or vermiculite. Crucial: Do not use combustible absorbents

like sawdust, as they can act as fuel for the combustible liquid.

Step 3: Collection. Use non-sparking tools to scoop the saturated absorbent into a

chemically compatible, sealable hazardous waste container.

Step 4: Decontamination. Wash the spill area thoroughly with soap and water. The

compound has moderate water solubility, but surfactants are required to fully mobilize and

remove the lipophilic residue.

Disposal Plan
Improper disposal of combustible cyclic alcohols can lead to environmental contamination and

regulatory fines. Follow this self-validating disposal loop:

Segregation: Collect all unreacted Cyclooct-4-en-1-ol and contaminated solvents in a

designated, chemically compatible "Non-Halogenated Organic Solvent" waste carboy.

Labeling: Affix a hazardous waste tag immediately. Clearly label the contents as:

"Combustible Liquid Waste - Contains Cyclooct-4-en-1-ol (Toxic to Eyes)"[1][2].

Final Disposal: Route the sealed containers through your institution's Environmental Health

and Safety (EHS) department for approved high-temperature incineration[2]. Never

discharge this chemical into the municipal sewer system.

Workflow Visualization
The following diagram illustrates the logical relationship between operational steps, PPE

utilization, and emergency response when handling Cyclooct-4-en-1-ol.
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Caption: Operational workflow for handling Cyclooct-4-en-1-ol, highlighting PPE, spill

response, and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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